Cotinine-N-oxide

Specification

• Description: Cotinine N-oxide is an N-alkylpyrrolidine that is nicotine in which the methylene hydrogens at position 2 on the pyrrolidine ring have been replaced by an oxo group and the pyridine nitrogen converted into the corresponding N-oxide. A minor metabolite of nicotine. It has a role as a drug metabolite, a human urinary metabolite, a rat metabolite and a mouse metabolite. It is a N-alkylpyrrolidine, a member of pyrrolidin-2-ones and a member of pyridine N-oxides. It is functionally related to a nicotine.
• CAS No.: 36508-80-2
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (5S)-1-methyl-5-(1-oxidopyridin-1-ium-3-yl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C10H12N2O2/c1-11-9(4-5-10(11)13)8-3-2-6-12(14)7-8/h2-3,6-7,9H,4-5H2,1H3/t9-/m0/s1
• Standard InChI Key: CIPULDKLIIVIER-VIFPVBQESA-N
• Isomeric SMILES: CN1[C@@H](CCC1=O)C2=C[N+](=CC=C2)[O-]
• SMILES: CN1C(CCC1=O)C2=C[N+](=CC=C2)[O-]
• Canonical SMILES: CN1C(CCC1=O)C2=C[N+](=CC=C2)[O-]
• Appearance: White to Off-White Solid
• Melting Point: 116-117°C